Tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate

• Molecular Formula: C18H33N3O4
• Molecular Weight: 355.5 g/mol
• IUPAC Name: tert-butyl 4-(3-morpholin-4-ylpropylcarbamoyl)piperidine-1-carboxylate
• InChI: InChI=1S/C18H33N3O4/c1-18(2,3)25-17(23)21-9-5-15(6-10-21)16(22)19-7-4-8-20-11-13-24-14-12-20/h15H,4-14H2,1-3H3,(H,19,22)
• InChI Key: BZXHPCFRIDPSJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(=O)NCCCN2CCOCC2

Description

Tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H33N3O4 and its molecular weight is 355.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NEt3 (1.8 ml) is added to a solution of 1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid (1.5 g) in DMF (40 ml) and the mixture is stirred for 10 min. TBTU (3.15 g) is added, and after additional 10 min the 3-morpholinopropan-1-amine (0.98 ml) is added. The reaction mixture is stirred over night and the solvent is removed under reduced pressure. The residue is dissolved in EtOAc and washed with satd. aqueous NaHCO3, aqueous citric acid (10%) and brine, dried (MgSO4) and filtered, and the solvent is removed under reduced pressure to give crude tert-butyl 4-(3-morpholinopropylcarbamoyl)piperidine-1-carboxylate (2.3 g). The crude product is used without purification in the next step.